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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl-D5 Methanesulfonate Liquid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of Ethyl-D5
methanesulfonate liquid. The information is tailored for researchers, scientists, and

professionals in drug development who utilize deuterated compounds in their work. This

document summarizes key quantitative data, outlines detailed experimental protocols for

property determination, and includes visualizations of relevant biological pathways and

experimental workflows.

Core Physical and Chemical Properties
Ethyl-D5 methanesulfonate is the deuterated analog of ethyl methanesulfonate (EMS), a well-

known alkylating agent. The substitution of hydrogen atoms with deuterium can influence a

compound's pharmacokinetic and metabolic profiles. A thorough understanding of its physical

properties is crucial for its application in research and development.

Data Presentation
The physical properties of Ethyl-D5 methanesulfonate are summarized in the table below. For

comparative purposes, the properties of the non-deuterated form, Ethyl methanesulfonate, are

also included.
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Property Ethyl-D5 Methanesulfonate Ethyl Methanesulfonate

Appearance
Colorless to light yellow

liquid[1][2][3][4]
Clear colorless liquid[5]

Molecular Formula C₃H₃D₅O₃S C₃H₈O₃S

Molecular Weight 129.19 g/mol 124.16 g/mol

CAS Number 1219795-44-4 62-50-0

Density 1.2 ± 0.1 g/cm³ 1.206 g/mL at 20 °C

Boiling Point 214.4 ± 9.0 °C at 760 mmHg 85-86 °C at 10 mmHg

Melting Point Not available < -25 °C

Flash Point 100.0 ± 0.0 °C 100 °C

Refractive Index 1.416 1.418 at 20 °C

Vapor Pressure 0.2 ± 0.4 mmHg at 25 °C Not available

Solubility Soluble in DMSO
Miscible with water; Soluble in

ether, ethanol, chloroform

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

liquid compounds such as Ethyl-D5 methanesulfonate.

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Analytical balance

Graduated cylinder (e.g., 10 mL or 25 mL)

Pasteur pipette
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Thermometer

Procedure:

Ensure the graduated cylinder is clean and dry.

Place the empty graduated cylinder on the analytical balance and tare the balance to zero.

Carefully add a known volume of Ethyl-D5 methanesulfonate (e.g., 5 mL) to the graduated

cylinder using a Pasteur pipette. Record the exact volume.

Place the graduated cylinder containing the liquid back on the analytical balance and record

the mass.

Measure the temperature of the liquid.

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement at least two more times and calculate the average density.

Determination of Boiling Point (Micro Method)
For small sample volumes, a micro-boiling point determination method is suitable.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Stirring bar (if using a heating block with a stirrer)

Procedure:
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Add a small amount (approximately 0.5 mL) of Ethyl-D5 methanesulfonate to the small test

tube.

Place the capillary tube, with its open end down, into the test tube.

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the

thermometer bulb.

Immerse the assembly into the heating apparatus. The liquid level should be below the level

of the heating medium.

Heat the apparatus gently.

A slow stream of bubbles will emerge from the capillary tube as the liquid is heated.

When a continuous and rapid stream of bubbles emerges, the liquid has reached its boiling

point.

Record the temperature at which the liquid enters the capillary tube after the heating is

stopped and the bubbling ceases. This is the boiling point.

Determination of Refractive Index
The refractive index is a measure of how light bends as it passes through the liquid.

Apparatus:

Abbe refractometer

Constant temperature water bath

Pasteur pipette

Procedure:

Turn on the Abbe refractometer and the constant temperature water bath, setting the latter to

the desired temperature (e.g., 20 °C).
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Open the prism of the refractometer and clean the surfaces with a soft tissue and an

appropriate solvent (e.g., ethanol or acetone).

Using a Pasteur pipette, place a few drops of Ethyl-D5 methanesulfonate onto the surface

of the lower prism.

Close the prisms firmly.

Look through the eyepiece and adjust the control to bring the dividing line between the light

and dark fields into the center of the crosshairs.

If a colored band is visible, adjust the chromaticity screw to obtain a sharp, single line.

Read the refractive index from the scale.

Clean the prisms thoroughly after the measurement.

Determination of Flash Point (Closed-Cup Method)
The flash point is the lowest temperature at which the vapors of a liquid will ignite with an

ignition source.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Ignition source (e.g., gas flame or electric igniter)

Stirrer

Procedure:

Pour the Ethyl-D5 methanesulfonate into the test cup to the marked level.

Place the lid on the cup, ensuring it is securely sealed. The lid contains a thermometer, a

stirrer, and an opening for the ignition source.
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Begin heating the sample at a slow, constant rate while continuously stirring.

At regular temperature intervals, apply the ignition source through the opening in the lid.

The flash point is the lowest temperature at which a brief flash is observed inside the cup.

Record the temperature at which the flash occurs.

Visualization of Pathways and Workflows
Ethyl methanesulfonate (and by extension, its deuterated analog) is a potent mutagen used in

genetic research to induce point mutations. The following diagrams illustrate the general

experimental workflow for EMS mutagenesis and the underlying molecular mechanism.
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Caption: General experimental workflow for EMS mutagenesis in plants.
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Caption: Mechanism of EMS-induced G:C to A:T transition mutation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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